Cas no 2228401-06-5 (O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2228401-06-5
• MF: C₉H₁₂BrClN₂O
• MW: 279.561380386353
• CID: 6054909
• PubChem ID: 165735304
• Update Time: 2025-10-06

O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine
• EN300-1936693
• 2228401-06-5
• O-[2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C9H12BrClN2O/c1-9(2,5-14-12)7-3-6(10)4-13-8(7)11/h3-4H,5,12H2,1-2H3
• InChI Key： DLMKPVFMLUDXCU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)(C)CON)Cl

Computed Properties

• Exact Mass: 277.98215g/mol
• Monoisotopic Mass: 277.98215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine

Professional Introduction to Compound with CAS No. 2228401-06-5 and Product Name: O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine

The compound with the CAS number 2228401-06-5 and the product name O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic and alkyl substituents makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with enhanced biological activity.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The 5-bromo-2-chloropyridine core in this compound is particularly noteworthy, as it serves as a privileged scaffold in medicinal chemistry. This motif has been extensively explored for its ability to interact with biological targets such as kinases, transcription factors, and other enzymes involved in critical cellular processes. The introduction of bromo and chloro substituents at specific positions enhances the electrophilicity of the pyridine ring, facilitating further functionalization and improving binding affinity to biological receptors.

The 2-methylpropylhydroxylamine moiety appended to the pyridine ring adds an additional layer of complexity to the compound's structure. Hydroxylamine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The combination of these functionalities makes O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine a promising candidate for further investigation in drug discovery pipelines. Researchers have leveraged similar hydroxylamine-containing compounds to develop novel therapeutics targeting various diseases, highlighting the importance of this structural motif in medicinal chemistry.

Recent studies have demonstrated the potential of O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine as a lead compound for the development of new drugs. Its unique structural features allow for selective binding to specific biological targets, making it an attractive candidate for modulating disease-related pathways. For instance, researchers have investigated its interactions with tyrosine kinases, which are overexpressed in many cancer types. By designing analogs based on this scaffold, scientists aim to develop more potent and selective kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination and chlorination steps are particularly critical, as they determine the reactivity of the pyridine ring for subsequent functionalization. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine has revealed several promising properties. In vitro assays have shown that this compound exhibits significant inhibitory activity against various kinases, including those implicated in cancer progression. Additionally, preclinical studies suggest that it may have therapeutic potential in treating inflammatory diseases by modulating key signaling pathways. These findings underscore the importance of continued research into this compound and its derivatives.

The future direction of research on O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine will likely focus on optimizing its pharmacological properties through structure-based drug design. By incorporating computational methods such as molecular docking and virtual screening, scientists can identify structural modifications that enhance binding affinity and selectivity. Furthermore, exploring new synthetic routes to improve scalability will be essential for transitioning this compound into clinical development.

In conclusion, O-2-(5-bromo-2-chloropyridin-3-yl)-2-methylpropylhydroxylamine represents a valuable asset in the pharmaceutical industry due to its unique structural features and promising biological activity. Its potential applications in drug development highlight the importance of heterocyclic compounds as privileged scaffolds for medicinal chemistry innovation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation therapeutics.